Cas no 1845698-60-3 (Glycine, N-methyl-N-[4-(4-nitrophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]-)

• Product Name: Glycine, N-methyl-N-[4-(4-nitrophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]-
• CAS No: 1845698-60-3
• MF: C₁₄H₁₁F₃N₄O₄
• MW: 356.256753206253
• MDL: MFCD16614832
• CID: 4781036
• Update Time: 2025-10-30

Glycine, N-methyl-N-[4-(4-nitrophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• Glycine, N-methyl-N-[4-(4-nitrophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]-

• MDL： MFCD16614832
• Inchi： 1S/C14H11F3N4O4/c1-20(7-12(22)23)13-18-10(6-11(19-13)14(15,16)17)8-2-4-9(5-3-8)21(24)25/h2-6H,7H2,1H3,(H,22,23)
• InChI Key： HTUPZUSRUUJHCL-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(C)C1=NC(C(F)(F)F)=CC(C2=CC=C([N+]([O-])=O)C=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on Glycine, N-methyl-N-[4-(4-nitrophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]-

Comprehensive Overview of Glycine, N-methyl-N-[4-(4-nitrophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]- (CAS No. 1845698-60-3)

The compound Glycine, N-methyl-N-[4-(4-nitrophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]-, identified by its CAS No. 1845698-60-3, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including a nitrophenyl moiety and a trifluoromethyl-substituted pyrimidine ring, which contribute to its distinct chemical properties and potential applications. Researchers are particularly interested in its role as a building block for designing novel bioactive compounds, given its structural complexity and versatility.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and bioavailability, making them valuable in drug discovery. The presence of the nitrophenyl group further augments its utility in synthetic chemistry, particularly in reactions involving nucleophilic aromatic substitution. This compound’s CAS No. 1845698-60-3 serves as a critical identifier for researchers sourcing high-purity materials for their experiments. Its applications span across medicinal chemistry, where it is explored for its potential in targeting enzyme inhibition and receptor modulation.

One of the trending topics in organic chemistry is the development of sustainable synthetic methodologies. Glycine, N-methyl-N-[4-(4-nitrophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]- aligns with this trend, as researchers investigate greener catalysts and solvent systems for its synthesis. Questions like "How to optimize the yield of CAS 1845698-60-3?" or "What are the eco-friendly routes for nitrophenyl derivatives?" are frequently searched in academic and industrial forums, reflecting the growing emphasis on environmental responsibility in chemical production.

From a structural perspective, the pyrimidinyl core of this compound is a hallmark of many FDA-approved drugs, particularly in oncology and antiviral therapies. The trifluoromethyl group’s electron-withdrawing properties can significantly alter the molecule’s electronic profile, influencing its binding affinity to biological targets. This has led to increased interest in structure-activity relationship (SAR) studies involving CAS No. 1845698-60-3, with researchers aiming to correlate its molecular features with observed biological effects.

Another area of exploration is the compound’s potential in agrochemical innovation. The nitrophenyl and trifluoromethyl functionalities are common in pesticides and herbicides, offering improved pest resistance and environmental persistence. As regulatory bodies tighten restrictions on harmful agrochemicals, the industry seeks alternatives like Glycine, N-methyl-N-[4-(4-nitrophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]- to develop safer, more effective solutions. Searches for "nitrophenyl-based agrochemicals" or "trifluoromethyl pyrimidine applications" highlight this shift toward sustainable crop protection.

In summary, Glycine, N-methyl-N-[4-(4-nitrophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]- (CAS No. 1845698-60-3) represents a multifaceted compound with broad relevance in modern chemistry. Its structural attributes and functional groups make it a subject of ongoing research across pharmaceuticals, agrochemicals, and green chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in drug development and sustainable agriculture.